![molecular formula C22H30N4O3 B7534509 1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one](/img/structure/B7534509.png)
1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one
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Overview
Description
1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one, also known as PPCCPI, is a synthetic compound that has been the subject of extensive scientific research. This compound has been found to possess various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one is not yet fully understood. However, it has been found to interact with various neurotransmitter systems, including the opioid and cannabinoid systems. It has also been found to modulate the activity of various ion channels, including voltage-gated sodium channels.
Biochemical and Physiological Effects
This compound has been found to possess various biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been found to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of pain and inflammation.
Advantages and Limitations for Lab Experiments
1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one has several advantages and limitations for use in laboratory experiments. One advantage is its ability to target multiple neurotransmitter systems and ion channels, making it a versatile compound for studying various physiological processes. However, one limitation is its relatively low potency compared to other compounds, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one. One direction is to further elucidate its mechanism of action and its interactions with various neurotransmitter systems and ion channels. Another direction is to explore its potential use in the treatment of other conditions, such as epilepsy and anxiety disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in animal and human studies.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in the treatment of various diseases and conditions. It possesses various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. Further research is needed to fully understand its mechanism of action and its potential use in the treatment of various conditions.
Synthesis Methods
1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one can be synthesized through a multi-step process that involves the reaction of piperidine-3-carboxylic acid with phenylacetic acid, followed by the reaction of the resulting compound with piperidine-3-carbonyl chloride. The final step involves the reaction of the resulting compound with imidazolidin-2-one.
Scientific Research Applications
1-[1-[1-(2-Phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one has been extensively studied for its potential use in the treatment of various diseases and conditions. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of pain and inflammation-related disorders.
Properties
IUPAC Name |
1-[1-[1-(2-phenylacetyl)piperidine-3-carbonyl]piperidin-3-yl]imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4O3/c27-20(14-17-6-2-1-3-7-17)24-11-4-8-18(15-24)21(28)25-12-5-9-19(16-25)26-13-10-23-22(26)29/h1-3,6-7,18-19H,4-5,8-16H2,(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QETWYIKUTINGNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC=CC=C2)C(=O)N3CCCC(C3)N4CCNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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